Cas no 650628-09-4 (1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ol)

• Product Name: 1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ol
• CAS No: 650628-09-4
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• MDL: MFCD04971630
• CID: 408433
• PubChem ID: 135399346
• Update Time: 2025-05-28

1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-(3-methylphenyl)-
• 1-(3-methylphenyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ol
• AB90679
• EN300-237765
• 1-(3-METHYLPHENYL)-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CCG-309891
• F1386-0041
• 650628-09-4
• 1-(m-Tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AB00674254-01
• AKOS000267637
• DTXSID10365910
• SCHEMBL3755962
• DB-340292
• STL229424

• MDL： MFCD04971630
• Inchi： 1S/C12H10N4O/c1-8-3-2-4-9(5-8)16-11-10(6-15-16)12(17)14-7-13-11/h2-7H,1H3,(H,13,14,17)
• InChI Key： SOGRRZBOUJOGPU-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=C(C)C=3)C=2N=CN1

Computed Properties

• Exact Mass: 226.0856
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.28

Additional information on 1-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ol

Recent Advances in the Study of 1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS: 650628-09-4)

1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS: 650628-09-4) is a pyrazolopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and clinical relevance.

One of the most notable advancements in the study of 1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol is its identification as a potent inhibitor of Janus kinases (JAKs). JAKs are critical components of the JAK-STAT signaling pathway, which plays a pivotal role in immune regulation and cell proliferation. Dysregulation of this pathway is implicated in various malignancies and autoimmune disorders. Recent in vitro and in vivo studies have demonstrated that this compound exhibits high selectivity for JAK2 and JAK3, making it a promising candidate for the treatment of myeloproliferative neoplasms and rheumatoid arthritis.

In addition to its kinase inhibitory activity, 1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has shown potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This anti-inflammatory effect was attributed to its ability to modulate NF-κB signaling, further expanding its therapeutic applications beyond oncology.

Pharmacokinetic studies of 1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol have also yielded promising results. The compound exhibits favorable oral bioavailability and a relatively long half-life in preclinical models, which are critical attributes for its development as a drug candidate. However, challenges such as metabolic stability and potential off-target effects remain to be addressed. Recent efforts have focused on structural optimization to improve its drug-like properties while maintaining its inhibitory potency.

Looking ahead, the clinical translation of 1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol is an area of active investigation. Early-phase clinical trials are anticipated to evaluate its safety and efficacy in patients with JAK-associated disorders. Furthermore, combination therapies involving this compound and other targeted agents are being explored to enhance therapeutic outcomes and overcome resistance mechanisms. The continued exploration of this molecule underscores its potential to address unmet medical needs in oncology and immunology.